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Compound of Interest

Compound Name:
4-bromo-1H-pyrrole-2-carboxylic

Acid

Cat. No.: B1272240 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of 4-bromo-1H-pyrrole-2-carboxylic acid, a

heterocyclic organic compound with significant potential in medicinal chemistry and material

science. This document details its fundamental properties, synthesis protocols, and key

applications, presenting data in a clear and accessible format for technical audiences.

Core Molecular Information
4-bromo-1H-pyrrole-2-carboxylic acid is characterized by a five-membered pyrrole ring, with

a bromine atom at the fourth position and a carboxylic acid group at the second position.[1]

The fundamental quantitative data for 4-bromo-1H-pyrrole-2-carboxylic acid are summarized

in the table below.
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Property Value Source

Molecular Formula C₅H₄BrNO₂ [1][2][3][4]

Molecular Weight 189.99 g/mol [1][2][3]

Appearance Light yellow crystalline solid [1]

Melting Point 90-92 °C [1]

Boiling Point ~393 °C [1]

CAS Number 27746-02-7 [1][3][4]

PubChem CID 2741381 [2][4]

Crystallographic analysis reveals important structural details of the molecule.

Parameter Value Source

Crystal System Monoclinic [5]

Space Group P2₁/c [5]

Density 1.955 Mg m⁻³ [5]

In its crystalline form, the non-hydrogen atoms of the pyrrole ring and the bromine atom are

nearly coplanar.[5] The molecules are linked by O—H⋯O hydrogen bonds, forming corrugated

sheets.[5]

Synthesis and Experimental Protocols
The synthesis of 4-bromo-1H-pyrrole-2-carboxylic acid has been reported through various

methods. A common approach is the bromination of 1H-pyrrole-2-carboxylic acid using N-

bromosuccinimide (NBS) as the brominating agent.[1] Another reported multi-step synthesis

begins with maleic anhydride and formamide.[1]

A specific experimental protocol for the synthesis of 4-bromo-1H-pyrrole-2-carboxylic acid is

detailed below.[5]
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Materials:

Methyl 4-bromopyrrole-2-carbonylaminoacetate (1.30 g, 5 mmol)

Potassium carbonate (1.38 g, 10 mmol)

Acetonitrile (20 ml)

Ethyl acetate (EtOAc)

Petroleum ether

Silica gel 60

Procedure:

Add methyl 4-bromopyrrole-2-carbonylaminoacetate and potassium carbonate to acetonitrile

in a reaction vessel.

Stir the mixture at reflux for 24 hours.

After the reaction, cool the mixture and filter it.

Evaporate the filtrate in vacuo to obtain the residue.

Purify the residue using column chromatography on silica gel 60 with an eluting solvent of

EtOAc-petroleum ether (1:2.5).

The final product is obtained with a 55.2% yield.[5]
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Cool and Filter

Evaporate Filtrate

Column Chromatography
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Synthesis workflow for 4-bromo-1H-pyrrole-2-carboxylic acid.

Applications and Research Interest
4-bromo-1H-pyrrole-2-carboxylic acid is a versatile building block in several scientific fields

due to its unique structural features.[1]

The pyrrole ring and carboxylic acid group are present in many biologically active compounds.

[1] Consequently, this molecule is being investigated as a scaffold for the development of novel

therapeutic agents that can target specific enzymes or receptors.[1]
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The ability of 4-bromo-1H-pyrrole-2-carboxylic acid to form hydrogen bonds makes it a

candidate for creating new materials.[1] It has been explored for incorporation into polymers to

enhance their thermal stability and electrical conductivity.[1]

Fields of Application Potential Outcomes
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Potential applications of 4-bromo-1H-pyrrole-2-carboxylic acid.

Safety Information
It is important to handle 4-bromo-1H-pyrrole-2-carboxylic acid with appropriate safety

precautions. According to the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals, this compound has the following hazard statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Appropriate personal protective equipment should be used when handling this chemical. It

should be stored in a dark place, under an inert atmosphere, at 2-8 °C.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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